4,4-Difluoro-2-methylpiperidine hydrochloride
Overview
Description
4,4-Difluoro-2-methylpiperidine hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound has shown potential in various fields such as medicinal chemistry, drug discovery, and neuroscience.
Scientific Research Applications
Synthesis of Fluorinated Piperidines
Fluorinated piperidines are important compounds in agrochemical and pharmaceutical chemistry due to their unique properties. A study by Surmont et al. (2009) focused on the efficient synthesis of 3-alkoxy-4,4-difluoropiperidines by deoxofluorination of 3-alkoxy-4-piperidinones. This synthesis is crucial for creating functionalized piperidines with potential applications in drug development and other areas of chemical research (Surmont et al., 2009).
Molecular Structure Studies
Research on the molecular and crystal structure of related piperidine derivatives provides insights into their chemical behavior and potential applications. For instance, Dega-Szafran and colleagues (2006) conducted a detailed study on the cocrystals of bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride, revealing intricate details about the molecular conformations and hydrogen bonding patterns. This type of research is fundamental for understanding the interactions and stability of piperidine derivatives in various environments (Dega-Szafran et al., 2006).
Development of Synthesis Methods
The development of robust synthesis methods for piperidine derivatives is crucial for their application in pharmaceuticals and materials science. Chen et al. (2019) presented a simple and efficient process for synthesizing 4-methylenepiperidine hydrochloride, highlighting the scalability and high yield of their approach. Such methodologies are vital for producing piperidine derivatives on an industrial scale (Chen et al., 2019).
Electrochemical Fluorination
The electrochemical fluorination technique has been explored for synthesizing fluorinated derivatives of piperidines and other cyclic amines. Abe et al. (2000) examined the fluorination of hexahydroazepine and methylpiperidines, demonstrating the potential of electrochemical methods in the selective fluorination of organic compounds. This research opens up new pathways for the synthesis of fluorinated molecules with enhanced properties (Abe et al., 2000).
NMR Spectroscopy Studies
NMR spectroscopy is a powerful tool for elucidating the structure of organic compounds. Studies by Dega-Szafran and colleagues (2006) on 4-hydroxy-1-methylpiperidine betaine derivatives using NMR spectroscopy provide valuable information on the conformational dynamics and structural features of these molecules, which is essential for their application in chemical research (Dega-Szafran et al., 2006).
Properties
IUPAC Name |
4,4-difluoro-2-methylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N.ClH/c1-5-4-6(7,8)2-3-9-5;/h5,9H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBBFHZZWCIZDAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CCN1)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1378571-68-6 |
Source
|
| Record name | 4,4-difluoro-2-methylpiperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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